Cas no 1823928-25-1 (5-(Cyclopropyl)thiophene-2-carbonitrile)

• Product Name: 5-(Cyclopropyl)thiophene-2-carbonitrile
• CAS No: 1823928-25-1
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 5191937
• Update Time: 2026-03-05

5-(Cyclopropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclopropyl)thiophene-2-carbonitrile

• Inchi： 1S/C8H7NS/c9-5-7-3-4-8(10-7)6-1-2-6/h3-4,6H,1-2H2
• InChI Key： ARMYHZYGRSHBQV-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2CC2)=CC=1

Additional information on 5-(Cyclopropyl)thiophene-2-carbonitrile

Recent Advances in the Application of 5-(Cyclopropyl)thiophene-2-carbonitrile (CAS: 1823928-25-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Cyclopropyl)thiophene-2-carbonitrile (CAS: 1823928-25-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This heterocyclic compound, characterized by its thiophene core and cyano functionality, has attracted significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have explored its utility in the construction of pharmacophores for various disease targets, including cancer, inflammatory disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-(Cyclopropyl)thiophene-2-carbonitrile derivatives as selective inhibitors of JAK2 kinases, which play a crucial role in myeloproliferative neoplasms. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinase family members. This work highlights the compound's potential as a starting point for developing next-generation targeted cancer therapies.

In parallel research, scientists have investigated the antimicrobial properties of 5-(Cyclopropyl)thiophene-2-carbonitrile derivatives. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The study employed molecular docking simulations to elucidate the binding interactions between these derivatives and bacterial target proteins, providing valuable insights for further optimization.

The synthetic versatility of 5-(Cyclopropyl)thiophene-2-carbonitrile has also been demonstrated in the development of PET radiotracers for neuroimaging applications. Researchers at several academic institutions have successfully incorporated this building block into novel radioligands targeting neurodegenerative disease biomarkers. These advances suggest potential applications in early diagnosis and monitoring of conditions such as Alzheimer's and Parkinson's diseases.

From a chemical biology perspective, recent work has explored the use of 5-(Cyclopropyl)thiophene-2-carbonitrile as a versatile handle for bioorthogonal chemistry applications. Its cyano group has been shown to participate in various click chemistry reactions, enabling efficient conjugation with biomolecules for probe development and target identification studies. This property makes the compound particularly valuable for chemical proteomics and drug discovery campaigns.

Looking forward, the unique structural features of 5-(Cyclopropyl)thiophene-2-carbonitrile continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is investigating its potential in covalent inhibitor design, PROTAC development, and as a building block for DNA-encoded libraries. The compound's commercial availability (CAS: 1823928-25-1) through major chemical suppliers has facilitated its widespread adoption in both academic and industrial research settings.